Cas no 3758-70-1 (4-Nitropropiophenone)

• Product Name: 4-Nitropropiophenone
• CAS No: 3758-70-1
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00017036
• CID: 1485492
• PubChem ID: 94726
• Update Time: 2025-10-28

4-Nitropropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)propan-1-one
• SureCN671514
• 1-(4-Nitro-phenyl)-propan-1-on
• 4'-nitropropiophenone
• NSC582
• 1-Propanone, 1-(4-nitrophenyl)-
• 1-(4-Nitrophenyl)-1-propanone
• p-Nitropropiophenone
• Aethyl-(4-nitro-phenyl)-keton
• BRN 2211544
• 1-(4-nitro-phenyl)-propan-1-one
• p-nitrophenyl ethyl ketone
• 4-Nitropropiophenone
• AC1L3SSI
• Propiophenone, 4'-nitro-
• Propiophenone,4'-nitro
• SCHEMBL671514
• DTXSID90191012
• DB-049142
• NSC-582
• CS-0210667
• MFCD00017036
• C90296
• A823776
• 4-07-00-00686 (Beilstein Handbook Reference)
• AKOS006281041
• 3758-70-1
• AB01233
• QHTSEJJUUBOESF-UHFFFAOYSA-N
• NSC 582

• MDL： MFCD00017036
• Inchi： 1S/C9H9NO3/c1-2-9(11)7-3-5-8(6-4-7)10(12)13/h3-6H,2H2,1H3
• InChI Key： QHTSEJJUUBOESF-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Experimental Properties

• Density: 1.199
• Boiling Point: 289.4°C at 760 mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.548
• PSA: 62.89000
• LogP: 2.71070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Nitropropiophenone

Introduction to 4-Nitropropiophenone (CAS No 3758-70-1)

4-Nitropropiophenone (CAS No 3758-70-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as 4-nitroacetophenone, is a derivative of acetophenone with a nitro group attached at the para position of the aromatic ring. The presence of the nitro group imparts unique electronic and chemical properties to the molecule, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials development.

The molecular formula of 4-nitropropiophenone is C8H7NO3, with a molecular weight of 169.16 g/mol. It exists as a crystalline solid with a melting point of approximately 130°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum exhibits strong absorption bands due to the conjugated system formed by the aromatic ring and the nitro group, making it useful in photonic applications.

Recent studies have highlighted the potential of 4-nitropropiophenone in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its use as a precursor for synthesizing conductive polymers and organic semiconductors, which are critical components in modern electronic devices such as light-emitting diodes (LEDs) and thin-film transistors (TFTs). The compound's ability to undergo various chemical transformations, including nucleophilic aromatic substitution and Diels-Alder reactions, further enhances its utility in synthetic chemistry.

In addition to its role as an intermediate in organic synthesis, 4-nitropropiophenone has been investigated for its potential in drug discovery. The nitro group's electron-withdrawing nature makes it an attractive candidate for modifying bioactive molecules, improving their pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on its application as a scaffold for designing anti-cancer agents, where the compound's ability to modulate cellular signaling pathways has shown promising results.

The synthesis of 4-nitropropiophenone typically involves nitration of acetophenone using mixed acid (concentrated nitric acid and sulfuric acid). This reaction is carried out under controlled conditions to ensure high yield and purity of the product. The compound can also be synthesized via alternative routes, such as Friedel-Crafts acylation followed by nitration, depending on the specific requirements of the application.

From an environmental perspective, 4-nitropropiophenone has been studied for its biodegradation potential and toxicity profile. Recent studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 4-nitropropiophenone (CAS No 3758-70-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science, position it as a key player in future innovations within these fields.